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Compound of Interest

Compound Name: cis-4-Hydroxy-D-proline

Cat. No.: B556123 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
cis-4-Hydroxy-D-proline is a non-proteinogenic amino acid, a stereoisomer of hydroxyproline,

which is a major component of collagen.[1][2] In the cosmetic industry, it is gaining attention for

its potential anti-aging and skin-hydrating properties. It is proposed that cis-4-Hydroxy-D-
proline can support collagen synthesis, improve skin elasticity, and enhance skin hydration,

contributing to a reduction in the appearance of wrinkles.[1][2]

It is crucial to distinguish cis-4-Hydroxy-D-proline from its L-isomer, cis-4-hydroxy-L-proline.

Research has shown that cis-4-hydroxy-L-proline can inhibit collagen production by being

incorporated into procollagen polypeptides, preventing them from folding into a stable triple-

helical conformation. This leads to their degradation and a reduction in extracellular collagen

deposition. The distinct stereochemistry of cis-4-Hydroxy-D-proline is believed to be key to its

potential beneficial effects in cosmetic applications.

These application notes provide an overview of the potential applications of cis-4-Hydroxy-D-
proline in cosmetic formulations, along with detailed protocols for its evaluation and use.
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Property Value Reference(s)

CAS Number 2584-71-6 [3][4]

Molecular Formula C₅H₉NO₃ [3][4]

Molecular Weight 131.13 g/mol [3][4]

Appearance
White to off-white crystalline

powder
[3]

Solubility Soluble in water [5][6]

Purity (Cosmetic Grade) >98% [7]

Storage Store in a cool, dry, dark place. [8]

Note: The efficacy of cis-4-Hydroxy-D-proline in cosmetic formulations is an area of ongoing

research, and the following data on its biological effects are based on proposed mechanisms

and require further clinical validation.

Table 2: Proposed Cosmetic Benefits and Mechanisms of Action

Proposed Benefit Proposed Mechanism of Action

Anti-aging (Wrinkle Reduction)

May support the synthesis of collagen in dermal

fibroblasts, improving skin structure and

firmness.

Skin Hydration

May enhance the skin's natural moisturizing

factors and support the synthesis of hyaluronic

acid in keratinocytes.

Improved Skin Elasticity

By potentially boosting collagen levels, it may

help to improve the skin's ability to stretch and

recoil.
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The development of anti-aging cosmetic ingredients often involves targeting key signaling

pathways in the skin that regulate extracellular matrix production and cellular homeostasis.

While the direct effects of cis-4-Hydroxy-D-proline on these pathways are not yet fully

elucidated, the following are relevant to its proposed mechanisms of action.
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TGF-β signaling pathway in dermal fibroblasts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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